Cas no 65690-95-1 (1H-Indole-4-propanoic acid)

• Product Name: 1H-Indole-4-propanoic acid
• CAS No: 65690-95-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1115529
• PubChem ID: 12388290
• Update Time: 2025-04-20

1H-Indole-4-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-propanoic acid
• 3-(1H-INDOL-4-YL)PROPANOIC ACID
• LogP
• A1-08721
• AKOS006309227
• 65690-95-1
• DTXSID30495889

• Inchi： 1S/C11H11NO2/c13-11(14)5-4-8-2-1-3-10-9(8)6-7-12-10/h1-3,6-7,12H,4-5H2,(H,13,14)
• InChI Key： GHTDGXAHLYAHBG-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09